Cas no 92369-26-1 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester)

2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester structure
92369-26-1 structure
Product name:2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester
CAS No:92369-26-1
MF:C14H22O2
MW:222.323284626007
CID:806985
PubChem ID:6366199

2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, ethyl ester
    • ethyl 3-(2,6,6-trimethylcyclohex-1-en-1-yl)acrylate
    • ethyl 3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoate
    • 92369-26-1
    • EINECS 296-230-6
    • (E)-ethyl 3-(2,6,6-trimethylcyclohex-1-enyl)acrylate
    • SCHEMBL1761106
    • NS00065389
    • SCHEMBL1761108
    • SGHXYRRAFDSHBV-CMDGGOBGSA-N
    • Inchi: InChI=1S/C14H22O2/c1-5-16-13(15)9-8-12-11(2)7-6-10-14(12,3)4/h8-9H,5-7,10H2,1-4H3/b9-8+
    • InChI Key: SGHXYRRAFDSHBV-CMDGGOBGSA-N
    • SMILES: CCOC(=O)C=CC1=C(CCCC1(C)C)C

Computed Properties

  • Exact Mass: 222.16198
  • Monoisotopic Mass: 222.16198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.981
  • Boiling Point: 294.1°Cat760mmHg
  • Flash Point: 138.5°C
  • Refractive Index: 1.512

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